

Cephalexin hydrochloride anhydrous crystal structure and polymorphism

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: *Cephalexin hydrochloride*
anhydrous

CAS No.: 59695-59-9

Cat. No.: B1243757

[Get Quote](#)

An In-depth Technical Guide to the Crystal Structure and Polymorphism of Cephalexin Hydrochloride

Abstract

Cephalexin, a first-generation cephalosporin antibiotic, is a cornerstone in the treatment of various bacterial infections.[1] The physicochemical properties of its solid form are critical determinants of its stability, bioavailability, and manufacturability. This technical guide provides a comprehensive examination of the solid-state chemistry of cephalexin hydrochloride, with a specific focus on its crystalline structures and polymorphic behavior. While the anhydrous form is the topic of interest, this guide elucidates that the most stable and well-characterized crystalline forms are, in fact, pseudopolymorphs—hydrates and solvates. We will explore the structural relationships between these forms, provide detailed experimental protocols for their preparation and characterization, and discuss the analytical techniques essential for their identification. This document is intended for researchers, scientists, and drug development professionals seeking a deeper understanding of the material science of this vital active pharmaceutical ingredient (API).

Introduction: The Significance of Solid-State Form in Cephalexin Hydrochloride

The therapeutic efficacy of a crystalline API is intrinsically linked to its solid-state properties. Polymorphism, the ability of a substance to exist in two or more crystalline phases, and pseudopolymorphism (the inclusion of solvent molecules in the crystal lattice to form solvates or hydrates) can profoundly impact critical pharmaceutical attributes:

- **Solubility and Dissolution Rate:** Different crystal packing and hydrogen bonding networks can lead to significant variations in solubility, directly affecting the drug's dissolution profile and bioavailability.
- **Stability:** The thermodynamic stability of a polymorphic form is crucial. A metastable form may convert to a more stable, less soluble form during storage, altering the drug product's performance.
- **Manufacturing Properties:** Crystal habit, density, and flowability are governed by the crystalline form, impacting processes like milling, blending, and tablet compression.^[2]

Cephalexin hydrochloride, the hydrochloride salt of cephalexin, is employed to enhance properties such as solubility.^[3] While many APIs are developed in their anhydrous form, for cephalexin, the anhydrous state can be hygroscopic, electrostatically charged, and physically unstable, posing significant formulation challenges.^[2] Consequently, research and industrial production have focused on stable crystalline hydrates and solvates, which offer superior physical characteristics for formulation. This guide will detail these critical pseudopolymorphs of cephalexin hydrochloride.

Known Crystalline Forms of Cephalexin Hydrochloride

Investigations into the solid state of cephalexin hydrochloride have primarily identified and characterized two key crystalline forms: a monohydrate and an ethanol solvate, which serves as a crucial intermediate. Detailed crystallographic data for a stable, crystalline anhydrous form of cephalexin hydrochloride is not prevalent in the literature, likely due to the inherent instability of anhydrous cephalexin as previously noted.^[2]

Cephalexin Hydrochloride Monohydrate

This is a highly crystalline and dense form of the salt, well-suited for pharmaceutical formulations.^[4] Its enhanced solubility and osmotic pressure characteristics make it particularly suitable for controlled-release dosage forms.^[4] The stability of the monohydrate structure circumvents the handling and stability issues associated with the amorphous or anhydrous states.^[4]

Cephalexin Hydrochloride Ethanol Solvate

This crystalline form is a novel composition of matter that serves as a direct precursor to the monohydrate form.^[4] Its isolation is a key step in a controlled and reproducible synthesis pathway for producing the desired crystalline monohydrate.^{[4][5]} The ethanol solvate itself is not intended for direct therapeutic use due to the presence of an organic solvent molecule.^[2]

The following table summarizes the key characteristics of these two important crystalline forms.

Feature	Cephalexin Hydrochloride Monohydrate	Cephalexin Hydrochloride Ethanol Solvate
Role	Stable, pharmaceutically preferred crystalline form	Crystalline intermediate
Preparation	Exposure of the ethanol solvate to controlled humidity (10-50% RH) ^[4]	Reaction of cephalexin with HCl in an ethanolic suspension ^[4]
Key Properties	Excellent solubility, dense crystalline structure, suitable for formulation ^[4]	Precursor that undergoes crystal transformation to the monohydrate ^[4]
Significance	Overcomes instability and poor handling of anhydrous/amorphous forms ^{[2][4]}	Enables a controlled pathway to the desired stable monohydrate form ^[4]

Experimental Methodologies: Preparation and Interconversion

The successful isolation of a desired polymorphic or pseudopolymorphic form requires precise control over the crystallization conditions. The causality behind the following protocols lies in managing solvent systems and humidity to guide the molecular self-assembly into the desired crystal lattice.

Protocol: Synthesis of Crystalline Cephalexin Hydrochloride Ethanol Solvate

This protocol describes the formation of the ethanolate intermediate from cephalexin.

Methodology:

- Suspension: Prepare a suspension of cephalexin (e.g., cephalexin monohydrate) in substantially anhydrous ethanol.[5]
- Acidification: Add approximately one equimolar amount of hydrogen chloride (either as gaseous HCl or concentrated hydrochloric acid) to the ethanolic suspension.[4][5] The temperature may rise during this step.
- Crystallization: The cephalexin hydrochloride ethanol solvate will begin to crystallize from the solution. The process can be initiated by seeding.
- Isolation: The crystalline product is isolated via filtration and washing.[5]

Rationale: The use of ethanol as the solvent medium promotes the incorporation of ethanol molecules into the crystal lattice during salt formation, yielding the ethanol solvate. Maintaining anhydrous or near-anhydrous conditions is critical to prevent premature formation of the hydrate.

Protocol: Transformation to Crystalline Cephalexin Hydrochloride Monohydrate


This protocol details the solid-state conversion of the ethanol solvate to the stable monohydrate.

Methodology:

- Exposure: Place the crystalline cephalexin hydrochloride ethanol solvate in a controlled environment.
- Humidity Control: Expose the material to an atmosphere, such as air, with a relative humidity (RH) maintained between approximately 10% and 50%.^[4]
- Transformation: Allow sufficient time for the crystal transformation to complete. This process involves the displacement of ethanol molecules from the crystal lattice by water molecules.
- Verification: The final product is the stable crystalline cephalexin hydrochloride monohydrate.^[4]

Self-Validating System: This protocol is inherently self-validating through its strict humidity parameters. If the RH exceeds ~70%, the material will not form the desired monohydrate crystal but will instead collapse into an amorphous mass.^[4] This critical threshold provides a clear boundary for the successful execution of the transformation, ensuring the integrity of the final crystalline form.

The workflow for this conversion is visualized below.



[Click to download full resolution via product page](#)

Fig 1: Workflow for the conversion of the ethanol solvate to the monohydrate.

Analytical Characterization Workflow

Distinguishing between anhydrous, hydrated, solvated, and amorphous forms of cephalexin hydrochloride requires a suite of orthogonal analytical techniques. Each method provides unique and complementary information about the material's solid state.


Core Characterization Techniques

- Powder X-Ray Diffraction (PXRD): This is the primary technique for identifying crystalline materials. Each crystalline form produces a unique diffraction pattern, acting as a "fingerprint" for that specific crystal lattice.^[6] It is the definitive method for distinguishing between different polymorphs and pseudopolymorphs.
- Thermal Analysis (DSC & TGA):
 - Differential Scanning Calorimetry (DSC): Measures thermal events such as melting, crystallization, and solid-solid phase transitions. For pseudopolymorphs, DSC can detect endotherms associated with the energy required to remove the solvent (desolvation) from the crystal.^[7]
 - Thermogravimetric Analysis (TGA): Measures changes in mass as a function of temperature. TGA is used to quantify the amount of water or solvent present in a crystal, confirming whether it is a hydrate, solvate, or anhydrous form.^[7]
- Spectroscopy (FTIR & ssNMR):
 - Fourier-Transform Infrared (FTIR) Spectroscopy: Probes the vibrational modes of molecules. Changes in hydrogen bonding between different polymorphs can result in shifts in the spectra, although FTIR alone may not always be sufficient for unambiguous identification.^[7]
 - Solid-State Nuclear Magnetic Resonance (ssNMR) Spectroscopy: A powerful method that is sensitive to the local atomic environment. ¹³C ssNMR can distinguish between different

crystalline forms by detecting variations in the chemical shifts of carbon atoms resulting from different crystal packing arrangements.[7]

- Near-Infrared (NIR) Spectroscopy: This technique can be used as a rapid, non-destructive method to determine crystallinity and monitor solid-state transformations, such as the conversion of a crystalline material to an amorphous state upon grinding.[8]

The logical flow for characterizing an unknown sample of cephalexin hydrochloride is shown in the diagram below.



[Click to download full resolution via product page](#)

Fig 2: Analytical workflow for the characterization of cephalexin hydrochloride solid forms.

Conclusion

The solid-state chemistry of cephalexin hydrochloride is a critical aspect of its development as a safe and effective medicine. While the term "anhydrous" is often a goal in API development, for cephalexin hydrochloride, the most stable, manufacturable, and well-characterized forms are pseudopolymorphs. The crystalline monohydrate, synthesized via a crystalline ethanol solvate intermediate, provides a solution to the stability and handling challenges posed by the amorphous or anhydrous states.^{[2][4]} A thorough understanding and application of the preparative methods and analytical characterization techniques outlined in this guide are essential for ensuring the consistent quality, safety, and efficacy of cephalexin hydrochloride drug products. Future research may focus on cocrystals or novel salt forms to further optimize the physicochemical properties of this important antibiotic.^[6]

References

- Evaluation of polymorphs in cephalexin medicines by ^{13}C solid state NMR. (2015). ResearchGate. [\[Link\]](#)
- US4600773A - Crystalline cephalexin hydrochloride monohydrate.
- Interethnic differences of PEPT2 (SLC15A2) polymorphism distribution and associations with cephalexin pharmacokinetics in healthy Asian subjects. (2008). PubMed. [\[Link\]](#)
- Cephalexin: a channel hydrate. (2003). PubMed. [\[Link\]](#)
- Novel pharmaceutical salts of cephalexin with organic counterions: structural analysis and properties. (2022). RSC Publishing. [\[Link\]](#)
- Cephalexin Hydrochloride. PubChem. [\[Link\]](#)
- Crystal structure of cephalexin monohydrate, $\text{C}_{16}\text{H}_{17}\text{N}_3\text{O}_4\text{S}(\text{H}_2\text{O})$. (2020). ResearchGate. [\[Link\]](#)
- US4775751A - Process for cephalexin hydrochloride alcoholates.
- US3655656A - Crystalline cephalexin monohydrate.
- Cephalexin: a channel hydrate. (2003). University of Strathclyde. [\[Link\]](#)
- Crystallization Kinetics of Cephalexin Monohydrate in the Presence of Cephalexin Precursors. (2019). ACS Publications. [\[Link\]](#)

- Determination of Cephalexin Crystallinity and Investigation of Formation of its Amorphous Solid by Chemoinformetrical near Infrared Spectroscopy. (2002). ResearchGate. [\[Link\]](#)
- CN105274177A - Preparation method of cephalexin raw material and capsules.
- US3862186A - Process for the production of cephalexin monohydrate.
- Novel pharmaceutical salts of cephalexin with organic counterions: structural analysis and properties. (2022). Semantic Scholar. [\[Link\]](#)
- Cephalexin. PubChem. [\[Link\]](#)
- Study on Thermodynamics and Kinetics of Cephalexin Enzymatic Hydrolysis and Its Process Development to Prepare 7-ADCA. (2022). MDPI. [\[Link\]](#)
- Determination of Cephalexin Monohydrate in Pharmaceutical Dosage Form by Stability-Indicating RP-UFLC and UV Spectroscopic Methods. (2015). NIH. [\[Link\]](#)
- Compound: CEPHALEXIN ANHYDROUS (ChEMBL1727). ChEMBL - EMBL-EBI. [\[Link\]](#)
- KEFLEX CAPSULES. accessdata.fda.gov. [\[Link\]](#)
- Formulation and Evaluation of Cephalexin Extended-release Matrix Tablets Using Hydroxy Propyl Methyl Cellulose as Rate-controlling Polymer. PMC - NIH. [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Cephalexin | C₁₆H₁₇N₃O₄S | CID 27447 - PubChem [\[pubchem.ncbi.nlm.nih.gov\]](https://pubchem.ncbi.nlm.nih.gov)
- 2. US3655656A - Crystalline cephalexin monohydrate - Google Patents [\[patents.google.com\]](https://patents.google.com)
- 3. Cephalexin Hydrochloride | C₁₆H₂₀ClN₃O₅S | CID 62979 - PubChem [\[pubchem.ncbi.nlm.nih.gov\]](https://pubchem.ncbi.nlm.nih.gov)

- [4. US4600773A - Crystalline cephalexin hydrochloride monohydrate - Google Patents \[patents.google.com\]](#)
- [5. US4775751A - Process for cephalexin hydrochloride alcoholates - Google Patents \[patents.google.com\]](#)
- [6. Novel pharmaceutical salts of cephalexin with organic counterions: structural analysis and properties - RSC Advances \(RSC Publishing\) DOI:10.1039/D2RA05565A \[pubs.rsc.org\]](#)
- [7. researchgate.net \[researchgate.net\]](#)
- [8. researchgate.net \[researchgate.net\]](#)
- To cite this document: BenchChem. [Cephalexin hydrochloride anhydrous crystal structure and polymorphism]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b1243757/docs#cephalexin-hydrochloride-anhydrous-crystal-structure-and-polymorphism\]](https://www.benchchem.com/product/b1243757/docs#cephalexin-hydrochloride-anhydrous-crystal-structure-and-polymorphism)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check